Cas no 21202-02-8 (1H-1,2,4-Triazole-3-carbonitrile, 5-methyl-1-phenyl-)

• Product Name: 1H-1,2,4-Triazole-3-carbonitrile, 5-methyl-1-phenyl-
• CAS No: 21202-02-8
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 1399319
• Update Time: 2024-08-15

1H-1,2,4-Triazole-3-carbonitrile, 5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carbonitrile, 5-methyl-1-phenyl-

• Inchi： 1S/C10H8N4/c1-8-12-10(7-11)13-14(8)9-5-3-2-4-6-9/h2-6H,1H3
• InChI Key： NAMVVJNTADZORV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=NC(C#N)=N1

Computed Properties

• Exact Mass: 184.07504

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Melting Point: 107-108 °C(Solv: water (7732-18-5))
• Boiling Point: 376.7±25.0 °C(Predicted)
• PSA: 54.5
• pka: -1.14±0.50(Predicted)